(E)-3-(4-butoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile

• IUPAC Name: (Z)-3-(4-butoxyphenyl)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C21H21N3O2/c1-3-4-13-26-16-11-9-15(10-12-16)20(25)17(14-22)21-23-18-7-5-6-8-19(18)24(21)2/h5-12,25H,3-4,13H2,1-2H3/b20-17-
• InChI Key: AFBVDBNPXAACLQ-JZJYNLBNSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=C(C#N)C2=NC3=CC=CC=C3N2C)O
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C(=C(\C#N)/C2=NC3=CC=CC=C3N2C)/O
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• CAS No.: 476279-66-0

Description

(E)-3-(4-butoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C21H21N3O2 and its molecular weight is 347.418. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

A significant application of benzimidazole derivatives, which include compounds similar to the one , is in the field of organic synthesis and catalysis. For instance, benzimidazole derivatives have been synthesized for use in facile and convenient chemical reactions. These compounds serve as key intermediates in the synthesis of various organic molecules, demonstrating their versatility and importance in organic chemistry (Mabkhot, Y., et al., 2010).

Corrosion Inhibition

The benzimidazole core structure is also instrumental in the development of corrosion inhibitors. Research indicates that novel benzimidazole compounds exhibit significant corrosion inhibition properties for metals in acidic environments. These findings underscore the potential of such compounds in protecting metals from corrosion, which is crucial for extending the lifespan of metallic structures and components in industrial applications (Chaouiki, A., et al., 2020).

Materials Science and Photophysical Properties

Furthermore, benzimidazole derivatives are utilized in materials science, particularly in the synthesis of polymers with specific electrochemical and optical properties. For example, the incorporation of benzimidazole units into donor-acceptor-donor type polymers has been explored for their potential in various applications, highlighting the role of these compounds in advancing materials science (Ozelcaglayan, A. C., et al., 2012).